1-((3-(6-Ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-3-(thiophen-2-ylmethyl)urea
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Description
1-((3-(6-Ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-3-(thiophen-2-ylmethyl)urea is a useful research compound. Its molecular formula is C16H17N5O3S and its molecular weight is 359.4. The purity is usually 95%.
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Scientific Research Applications
Acetylcholinesterase Inhibitors
A study on flexible 1-(2-aminoethoxy)-3-ar(o)yl(thio)ureas assessed antiacetylcholinesterase activity, designed to optimize spacer length between pharmacophoric moieties. This research signifies the potential of urea derivatives in developing treatments for conditions like Alzheimer's disease, showcasing their importance in medicinal chemistry (Vidaluc et al., 1995).
Heterocyclic Synthesis
Research into the synthesis of new heterocycles from substituted amides and N-hydroxyureas highlights the versatility of urea derivatives in creating complex molecular structures with potential pharmaceutical applications (Chupp et al., 1975).
Antidiabetic Screening
A study on the synthesis and in vitro antidiabetic screening of novel dihydropyrimidine derivatives, including urea components, underscores the role of such compounds in developing antidiabetic medications, emphasizing the scope of urea derivatives in therapeutic applications (Lalpara et al., 2021).
Antimicrobial Agents
Another study synthesized and screened a series of substituted quinazolines, including urea/thiourea derivatives, for antimicrobial activity. This work demonstrates the potential of urea derivatives in combating microbial infections, offering insights into their applications in developing new antimicrobial agents (Buha et al., 2012).
Synthesis of Fused Heterocycles
Research on the synthesis of 1,3,4-oxadiazolo[3,2-a]pyridine and 1,3,4-thiadiazolo[3,2-a]pyridine derivatives from ureas or thioureas elucidates the chemical flexibility and utility of urea derivatives in creating fused heterocyclic structures, further illustrating their significance in the chemical sciences (Molina et al., 1982).
Properties
IUPAC Name |
1-[[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl]-3-(thiophen-2-ylmethyl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N5O3S/c1-2-23-13-6-5-11(8-17-13)15-20-14(24-21-15)10-19-16(22)18-9-12-4-3-7-25-12/h3-8H,2,9-10H2,1H3,(H2,18,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CPBQCGWSXFGFDJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=NC=C(C=C1)C2=NOC(=N2)CNC(=O)NCC3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.